Cas no 2229592-01-0 (2-(5-bromopyridin-2-yl)propan-2-yl(methyl)amine)

2-(5-Bromopyridin-2-yl)propan-2-yl(methyl)amine is a brominated pyridine derivative featuring a tertiary amine functional group. This compound is of interest in pharmaceutical and agrochemical research due to its structural versatility, serving as a key intermediate in the synthesis of biologically active molecules. The bromine substituent at the 5-position enhances reactivity for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The propan-2-yl(methyl)amine moiety contributes to improved solubility and potential binding affinity in target applications. Its well-defined molecular structure ensures consistent performance in synthetic pathways, making it a valuable building block for drug discovery and specialty chemical development.

2-(5-bromopyridin-2-yl)propan-2-yl(methyl)amine structure

2229592-01-0 structure

Product name:2-(5-bromopyridin-2-yl)propan-2-yl(methyl)amine

CAS No:2229592-01-0

MF:C₉H₁₃BrN₂

MW:229.116921186447

CID:5894552

PubChem ID:165799451

2-(5-bromopyridin-2-yl)propan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

- 2-Pyridinemethanamine, 5-bromo-N,α,α-trimethyl-
- 2-(5-bromopyridin-2-yl)propan-2-yl(methyl)amine
- [2-(5-bromopyridin-2-yl)propan-2-yl](methyl)amine
- EN300-1908150
- 2229592-01-0
- Inchi： 1S/C9H13BrN2/c1-9(2,11-3)8-5-4-7(10)6-12-8/h4-6,11H,1-3H3
- InChI Key： UEEQXCQHSIOSJW-UHFFFAOYSA-N
- SMILES： C1(C(C)(C)NC)=NC=C(Br)C=C1

Computed Properties

Exact Mass: 228.02621g/mol
Monoisotopic Mass: 228.02621g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 148
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 24.9Å²

Experimental Properties

Density: 1.314±0.06 g/cm3(Predicted)
Boiling Point: 259.0±25.0 °C(Predicted)
pka: 7.78±0.20(Predicted)

2-(5-bromopyridin-2-yl)propan-2-yl(methyl)amine Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
Enamine	EN300-1908150-5g	[2-(5-bromopyridin-2-yl)propan-2-yl](methyl)amine	2229592-01-0	5g	$3562.0	2023-09-18
Enamine	EN300-1908150-0.25g	[2-(5-bromopyridin-2-yl)propan-2-yl](methyl)amine	2229592-01-0	0.25g	$1131.0	2023-09-18
Enamine	EN300-1908150-1g	[2-(5-bromopyridin-2-yl)propan-2-yl](methyl)amine	2229592-01-0	1g	$1229.0	2023-09-18
Enamine	EN300-1908150-1.0g	[2-(5-bromopyridin-2-yl)propan-2-yl](methyl)amine	2229592-01-0	1g	$0.0	2023-06-01
Enamine	EN300-1908150-0.1g	[2-(5-bromopyridin-2-yl)propan-2-yl](methyl)amine	2229592-01-0	0.1g	$1081.0	2023-09-18
Enamine	EN300-1908150-2.5g	[2-(5-bromopyridin-2-yl)propan-2-yl](methyl)amine	2229592-01-0	2.5g	$2408.0	2023-09-18
Enamine	EN300-1908150-10g	[2-(5-bromopyridin-2-yl)propan-2-yl](methyl)amine	2229592-01-0	10g	$5283.0	2023-09-18
Enamine	EN300-1908150-0.05g	[2-(5-bromopyridin-2-yl)propan-2-yl](methyl)amine	2229592-01-0	0.05g	$1032.0	2023-09-18
Enamine	EN300-1908150-0.5g	[2-(5-bromopyridin-2-yl)propan-2-yl](methyl)amine	2229592-01-0	0.5g	$1180.0	2023-09-18